Cas no 2228211-46-7 ({1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol)

{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol structure
2228211-46-7 structure
Product Name:{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol
CAS No:2228211-46-7
MF:C11H12F3NO
MW:231.214293479919
CID:5853127
PubChem ID:165701861
Update Time:2025-11-02

{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol
    • EN300-1963358
    • 2228211-46-7
    • {1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
    • Inchi: 1S/C11H12F3NO/c12-11(13,14)9-3-2-8(6-15-9)10(7-16)4-1-5-10/h2-3,6,16H,1,4-5,7H2
    • InChI Key: WSVLGAFUZHNSOE-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C=N1)C1(CO)CCC1)(F)F

Computed Properties

  • Exact Mass: 231.08709849g/mol
  • Monoisotopic Mass: 231.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33.1Ų

{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1963358-0.05g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
0.05g
$1140.0 2023-09-17
Enamine
EN300-1963358-0.1g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
0.1g
$1195.0 2023-09-17
Enamine
EN300-1963358-0.25g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
0.25g
$1249.0 2023-09-17
Enamine
EN300-1963358-0.5g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
0.5g
$1302.0 2023-09-17
Enamine
EN300-1963358-1.0g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
1g
$1357.0 2023-05-31
Enamine
EN300-1963358-2.5g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
2.5g
$2660.0 2023-09-17
Enamine
EN300-1963358-5.0g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
5g
$3935.0 2023-05-31
Enamine
EN300-1963358-10.0g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
10g
$5837.0 2023-05-31
Enamine
EN300-1963358-1g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
1g
$1357.0 2023-09-17
Enamine
EN300-1963358-5g
{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanol
2228211-46-7
5g
$3935.0 2023-09-17

Additional information on {1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol

{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol and Its Chemical Properties

The compound {1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol represents a unique molecular architecture that combines aromatic pyridine rings with cyclobutyl substituents, offering potential applications in pharmaceutical development. This molecule, with the CAS number 2228211-46-7, is characterized by its trifluoromethyl group (trifluoromethyl) attached to a pyridine ring (pyridin-3-yl), which is further connected to a cyclobutyl ring. The presence of fluorine atoms enhances the compound's hydrophobicity and metabolic stability, making it a promising candidate for drug discovery programs targeting specific biological pathways.

Recent studies have highlighted the significance of pyridin-3-yl moieties in modulating enzyme activity and receptor interactions. The trifluoromethyl group, known for its electron-withdrawing properties, can significantly alter the electronic distribution within the molecule, influencing its binding affinity to target proteins. This structural feature is particularly relevant in the context of kinase inhibitors and G-protein coupled receptor (GPCR) modulators, where precise molecular interactions are critical for therapeutic efficacy.

From a synthetic perspective, the synthesis of {1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol involves multistep organic reactions, including coupling reactions and ring-forming processes. Researchers have explored various methodologies to optimize the yield and purity of this compound, with a focus on green chemistry principles to minimize environmental impact. The cyclobutyl ring, a four-membered carbon structure, introduces steric strain that can be leveraged to fine-tune the molecule's pharmacokinetic properties.

Current research on this compound has expanded into the realm of medicinal chemistry, where its potential as a lead compound for antitumor and anti-inflammatory applications is being investigated. The hydroxyl group (methanol) at the terminal position may contribute to hydrogen bonding interactions with biological targets, enhancing the molecule's ability to modulate cellular signaling pathways. This makes it a valuable scaffold for the design of novel therapeutics targeting diseases such as cancer and neurodegenerative disorders.

Advancements in computational modeling have provided insights into the molecular dynamics of {1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol. Molecular docking studies have revealed its potential to bind to specific protein pockets, suggesting applications in enzyme inhibition and receptor modulation. These findings are supported by experimental data from in vitro assays, which demonstrate the compound's ability to inhibit key enzymes involved in disease progression.

The compound's chemical stability and solubility characteristics are also under active investigation. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to characterize its molecular structure and behavior in different solvent systems. These studies are crucial for understanding its bioavailability and metabolism, which are essential parameters for drug development.

Moreover, the pyridin-3-yl group's ability to form hydrogen bonds with biological targets has sparked interest in its potential applications in the treatment of infectious diseases. Recent studies have explored its interactions with viral proteins, suggesting a role in antiviral therapy. This aligns with the growing emphasis on developing molecules with broad-spectrum antiviral activity, particularly in the context of emerging pathogens.

From a synthetic standpoint, the compound's preparation involves a series of well-defined steps, including the formation of the pyridine ring and the introduction of the cyclobutyl moiety. Researchers have optimized reaction conditions to improve the efficiency of these steps, ensuring high yields and minimal byproduct formation. This is particularly important for large-scale production, where cost and scalability are critical factors.

The compound's potential applications extend beyond traditional pharmaceuticals. Recent studies have explored its use in the development of agrochemicals, where its unique molecular structure may offer advantages in pest control and crop protection. The trifluoromethyl group's hydrophobic nature could enhance its effectiveness in targeting specific pests while minimizing environmental impact.

Environmental considerations are also a key focus in the study of {1-6-(trifluoromethyl)pyridin-3-yycyclobutyl}methanol. Researchers are evaluating its degradation pathways and ecological impact to ensure that its development and use align with sustainable practices. This includes assessing its persistence in the environment and potential interactions with non-target organisms.

Finally, the compound's role in the broader context of medicinal chemistry is being explored through comparative studies with existing drugs. These studies aim to identify its advantages and limitations, providing a foundation for future research and development efforts. The integration of computational tools with experimental data is proving to be a powerful approach in this endeavor, enabling the rapid screening of potential drug candidates.

In conclusion, {1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanol represents a promising molecular scaffold with diverse applications in pharmaceutical and agrochemical research. Its unique structural features, combined with advancements in synthetic and computational methods, position it as a valuable candidate for the development of novel therapeutics. Continued research into its properties and potential applications is expected to yield significant insights, furthering the field of medicinal chemistry and contributing to the discovery of new treatments for various diseases.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.